2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid

• IUPAC Name: 2-[(2,4-dichlorobenzoyl)amino]-5-methylbenzoic acid
• InChI: InChI=1S/C15H11Cl2NO3/c1-8-2-5-13(11(6-8)15(20)21)18-14(19)10-4-3-9(16)7-12(10)17/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key: BXQIAYMIOWYCGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C15H11Cl2NO3
• DSSTOX Substance ID: DTXSID00401593
• Molecular Weight: 324.2 g/mol
• CAS RN: 518021-63-1

Description

2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is commonly used to treat various types of pain, including arthritis, menstrual cramps, and post-operative pain. Diclofenac is also used to treat fever and inflammation in various conditions.

Mechanism of Action

Target of Action

The primary targets of 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid are the Peroxisome proliferator-activated receptor gamma (PPAR-γ) , Nuclear receptor coactivator 2 , and Retinoic acid receptor RXR-alpha . These receptors play a crucial role in regulating gene expression in response to their ligands .

Mode of Action

The compound interacts with its targets by forming strong interactions and building stable protein-ligand complexes . The oxygen atom of the carboxylate group at the benzoate ring and the carbonyl group of the 2,4 dichlorobenzamido ring of the compound accept the hydrogen bonding of Phe74 and Arg179 .

Biochemical Pathways

It is known that the compound’s interaction with its targets can influence various biochemical pathways, including those involved in gene expression .

Result of Action

It is known that the compound’s interaction with its targets can influence various cellular processes, including gene expression .

Action Environment

It is known that environmental factors can influence the compound’s action, efficacy, and stability .

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages and limitations for lab experiments. One advantage is that it has a well-established mechanism of action, which makes it easier to study its effects on various biological systems. Another advantage is that it is widely available and relatively inexpensive, making it accessible for researchers. However, 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid also has several limitations, including its potential to cause adverse effects in some individuals, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid. One area of research is the development of new formulations of 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid that can improve its effectiveness and reduce its potential for adverse effects. Another area of research is the identification of new targets for 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid, which can help to expand its therapeutic potential. Additionally, research on the long-term effects of 2-(2,4-Dichlorobenzamido)-5-methylbenzoic acid use is needed to better understand its safety and potential risks.

Scientific Research Applications

Diclofenac has been extensively studied for its therapeutic potential in various conditions. It has been shown to have analgesic, anti-inflammatory, and antipyretic effects. Diclofenac is commonly used to treat arthritis, a chronic inflammatory condition that affects millions of people worldwide. It has also been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and colon cancer.